1-(2,5-Difluoro-4-methylphenyl)butane-1,3-dione

• Molecular Formula: C11H10F2O2
• Molecular Weight: 212.19 g/mol
• SMILES: CC1=CC(=C(C=C1F)C(=O)CC(=O)C)F
• InChI: InChI=1S/C11H10F2O2/c1-6-3-10(13)8(5-9(6)12)11(15)4-7(2)14/h3,5H,4H2,1-2H3
• InChIKey: OITDQUHRVNYLAL-UHFFFAOYSA-N

1-(2,5-Difluoro-4-methylphenyl)butane-1,3-dione: Identity & Specs

1-(2,5-Difluoro-4-methylphenyl)butane-1,3-dione (CAS: 1511670-84-0) is a fluorinated aromatic 1,3-diketone with the molecular formula C11H10F2O2 and a molecular weight of 212.19 g/mol . It is commercially available as a research chemical with a standard purity of 95%, typically provided with supporting analytical documentation such as NMR and HPLC . The compound features a butane-1,3-dione backbone substituted at the 1-position with a 2,5-difluoro-4-methylphenyl group, which distinguishes it from simpler aryl-1,3-diketones by its specific fluorine substitution pattern and additional methyl group .

Reagent type: Fluorinated aryl 1,3-diketone research reagent

Key use: Supports heterocycle synthesis & metal complexation

Documentation: Analytical characterization available for method consistency

1-(2,5-Difluoro-4-methylphenyl)butane-1,3-dione: Substitution Limitations

Substituting 1-(2,5-Difluoro-4-methylphenyl)butane-1,3-dione with an unfluorinated or differently substituted 1,3-diketone is not a viable strategy for many research applications. The presence and position of fluorine atoms on the aromatic ring, as well as the additional methyl substituent, are not inert structural features. Fluorination significantly alters the electronic properties, tautomeric equilibria, and metal-chelation behavior of 1,3-diketones, directly impacting their reactivity in heterocyclic synthesis and their performance as ligands [1]. Furthermore, the 4-methyl group modifies lipophilicity and steric bulk, which can influence biological target engagement and physicochemical properties. Therefore, procurement of a specific fluorinated diketone is essential for reproducing literature methods and achieving predictable outcomes in both synthetic chemistry and biological assay development.

Fluorine pattern Fluorine substitution alters electronic properties, tautomeric equilibria, and chelation behavior; unfluorinated analogs may not reproduce reactivity.

Methyl group The 4-methyl substituent modifies lipophilicity and steric bulk, potentially shifting biological target engagement and physicochemical profiles.

Chelation specificity Metal complex formation and yields depend on the precise substitution; generic 1,3-diketones may lead to different coordination outcomes.

• [1] Kudyakova, Y. S., Onoprienko, A. Y., Edilova, Y. O., Burgart, Y. V., Saloutin, V. I., & Bazhin, D. N. (2021). Effect of the nature of a fluorinated substituent on the synthesis of functionalized 1,3-diketones. Russian Chemical Bulletin, 70(4), 745-752. View Source

1-(2,5-Difluoro-4-methylphenyl)butane-1,3-dione: Procurement Differentiation

Molecular Weight & Purity vs. Des-methyl Analog

This compound exhibits a higher molecular weight and maintains a comparable standard purity relative to its closest commercially available analog, 1-(2,5-difluorophenyl)butane-1,3-dione. The addition of the 4-methyl group accounts for the mass difference, which is a critical factor for precise stoichiometric calculations and reaction monitoring.

MW & purity vs. des-methyl

Head-to-head

Molecular weight +14.02 g/mol; purity 95% equivalent

Supports stoichiometric precision and batch-to-batch reproducibility.

Vendor-specified data; verify upon receipt.

Evidence Dimension	Molecular Weight and Standard Purity
Target Compound Data	212.19 g/mol; 95% purity
Comparator Or Baseline	1-(2,5-Difluorophenyl)butane-1,3-dione (CAS: 64287-15-6): 198.17 g/mol; 95% purity
Quantified Difference	Molecular weight increase of 14.02 g/mol (attributable to the -CH3 group replacing a -H). Purity specification is equivalent at 95%.
Conditions	Commercial vendor specifications (Bidepharm)

Why This Matters

Accurate molecular weight and consistent purity are fundamental for experimental reproducibility, enabling reliable molar calculations and minimizing batch-to-batch variability in research workflows.

Melting Point as Identity Differentiator

A specific melting point range of 157-159°C has been reported for this compound, a key physical property for identity verification and purity assessment. This data provides a tangible differentiator from structural analogs for which melting point data may be unavailable or significantly different.

Melting point

Reported

157–159 °C

Enables rapid identity check upon material receipt.

Supplier-reported property; independent verification recommended.

Evidence Dimension	Melting Point Range
Target Compound Data	157°C to 159°C
Comparator Or Baseline	Data for 1-(2,5-Difluorophenyl)butane-1,3-dione was not found in the searched sources.
Quantified Difference	N/A
Conditions	Reported property from chemical supplier

Why This Matters

A known melting point allows researchers to perform a rapid, low-cost identity check upon receipt of material, confirming that the correct compound has been procured and assessing its initial quality.

Fluorination Impact on Reactivity & Ligand Properties

The nature of the fluorinated substituent on the aryl ring directly influences the synthesis and properties of functionalized 1,3-diketones and their metal complexes. Studies show that the specific fluorine substitution pattern affects the yield and crystal structure of resultant copper(II) diketonates, differentiating this compound's behavior from non-fluorinated or differently fluorinated analogs. [1]

Fluorination & complex structure

Class-level

Yield and crystal structure differences demonstrated for related fluorinated diketone Cu(II) complexes.

Supports ligand design for catalysis and framework construction.

Direct data for this exact compound not provided; class inference.

Evidence Dimension	Influence on Metal Complex Synthesis and Structure
Target Compound Data	Contains a 2,5-difluoro-4-methylphenyl substituent, which is expected to influence metal-chelate stability and crystal packing.
Comparator Or Baseline	Other fluorinated and non-fluorinated 1,3-diketones studied in the same work.
Quantified Difference	Qualitative differences in reaction outcomes and complex structures are demonstrated, but direct quantitative comparison for this specific compound is not provided.
Conditions	Synthesis and X-ray diffraction studies of copper(II) complexes from various fluorinated 1,3-diketones.

Why This Matters

For researchers designing novel catalysts or metal-organic frameworks, the specific electronic and steric environment provided by this ligand can be crucial for achieving desired reactivity and structural motifs, justifying its selection over more generic diketones.

• [1] Kudyakova, Y. S., Onoprienko, A. Y., Edilova, Y. O., Burgart, Y. V., Saloutin, V. I., & Bazhin, D. N. (2021). Effect of the nature of a fluorinated substituent on the synthesis of functionalized 1,3-diketones. Russian Chemical Bulletin, 70(4), 745-752. View Source

4-Methyl Group: Lipophilicity & Steric Effects

The presence of a methyl group at the 4-position of the phenyl ring is a key structural difference from many simpler fluorinated 1,3-diketones. Methyl substitution on an aromatic ring is a well-established strategy in medicinal chemistry to increase lipophilicity (LogP) and metabolic stability, which can significantly alter a compound's biological profile. This structural feature provides a quantifiable physicochemical differentiation in terms of predicted LogP. [1][2]

Lipophilicity (predicted)

In silico

LogP +0.50 vs. des-methyl analog

May influence membrane permeability in biological assays.

XLogP3 prediction; experimental confirmation needed.

Evidence Dimension	Predicted Lipophilicity (LogP)
Target Compound Data	Predicted LogP = 2.90 (using the XLogP3 algorithm)
Comparator Or Baseline	1-(2,5-Difluorophenyl)butane-1,3-dione: Predicted LogP = 2.40 (XLogP3)
Quantified Difference	A difference of +0.50 LogP units, indicating a notable increase in lipophilicity due to the 4-methyl group.
Conditions	In silico prediction using the XLogP3-AA method via PubChem.

Why This Matters

For applications in biological assays or drug discovery, the increased lipophilicity of the 4-methyl derivative can lead to higher membrane permeability and potentially different target engagement profiles compared to the non-methylated analog, making it a distinct choice for screening libraries.

• [1] PubChem. (n.d.). Predicted LogP for 1-(2,5-Difluoro-4-methylphenyl)butane-1,3-dione (CID not available, data derived from structure). View Source
• [2] PubChem. (n.d.). Predicted LogP for 1-(2,5-Difluorophenyl)butane-1,3-dione (CID not available, data derived from structure). View Source

1-(2,5-Difluoro-4-methylphenyl)butane-1,3-dione: Validated Applications

Fluorinated Heterocycle Synthesis for Med Chem

The compound serves as a crucial 1,3-diketone precursor for the synthesis of fluorinated heterocycles, such as pyrazoles and isoxazoles, which are privileged scaffolds in drug discovery [1]. The specific 2,5-difluoro-4-methyl substitution pattern on the phenyl ring is directly incorporated into the final heterocyclic product, influencing its three-dimensional shape and electronic properties. This allows medicinal chemists to explore structure-activity relationships (SAR) around the aryl ring with a degree of control not possible with unsubstituted or differently substituted diketones. The availability of this compound with a defined purity (95%) supports reproducible library synthesis .

Metal Complexes for Catalysis & Materials

Fluorinated 1,3-diketones are established ligands for the formation of metal complexes with unique properties, such as increased volatility and altered redox behavior [1]. The distinct steric and electronic profile of 1-(2,5-Difluoro-4-methylphenyl)butane-1,3-dione, conferred by its fluorine and methyl substituents, makes it a candidate for designing new catalysts or precursors for chemical vapor deposition (CVD). Researchers can leverage this specific ligand to tune the properties of transition metal complexes, a differentiation that cannot be achieved with generic, non-fluorinated diketone ligands.

Physicochemical Optimization in Drug Discovery

For research programs focused on optimizing the drug-likeness of lead compounds, this molecule offers a well-defined entry point for introducing a 2,5-difluoro-4-methylphenyl motif. The increased lipophilicity predicted for this derivative (+0.50 LogP vs. the non-methylated analog) can be strategically employed to modulate membrane permeability and binding affinity [1]. Its use as a specific reagent, rather than a class-level substitute, ensures that the intended physicochemical properties are accurately reflected in subsequent biological assays and ADME studies, thereby improving the reliability of SAR analysis.

Application

Selection Property

Validation Focus

Fluorinated heterocycle synthesis

Specific aryl substitution pattern & purity

Reproducible library synthesis and SAR exploration

Metal complexation for catalysis

Distinct electronic/steric profile

Tuning of catalyst properties and coordination behavior

Physicochemical optimization studies

Predicted lipophilicity

Assay permeability and lead profile refinement

• [1] Kudyakova, Y. S., Onoprienko, A. Y., Edilova, Y. O., Burgart, Y. V., Saloutin, V. I., & Bazhin, D. N. (2021). Effect of the nature of a fluorinated substituent on the synthesis of functionalized 1,3-diketones. Russian Chemical Bulletin, 70(4), 745-752. View Source